Cas no 62008-54-2 (1(2H)-Quinolinecarboxylic acid, octahydro-, 2-propenyl ester, cis-)
62008-54-2 structure
Product Name:1(2H)-Quinolinecarboxylic acid, octahydro-, 2-propenyl ester, cis-
CAS No:62008-54-2
MF:C13H21NO2
MW:223.31134390831
CID:460775
PubChem ID:71390660
Update Time:2025-04-19
1(2H)-Quinolinecarboxylic acid, octahydro-, 2-propenyl ester, cis- Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Quinolinecarboxylic acid, octahydro-, 2-propenyl ester, cis-
- prop-2-enyl (4aS,8aS)-3,4,4a,5,6,7,8,8a-octahydro-2H-quinoline-1-carboxylate
- Prop-2-en-1-yl (4aS,8aS)-octahydroquinoline-1(2H)-carboxylate
- 62008-54-2
- DTXSID60812560
-
- Inchi: 1S/C13H21NO2/c1-2-10-16-13(15)14-9-5-7-11-6-3-4-8-12(11)14/h2,11-12H,1,3-10H2/t11-,12-/m0/s1
- InChI Key: QVNPUWMHMFMWCH-RYUDHWBXSA-N
- SMILES: O(CC=C)C(N1CCC[C@@H]2CCCC[C@H]12)=O
Computed Properties
- Exact Mass: 223.15733
- Monoisotopic Mass: 223.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
1(2H)-Quinolinecarboxylic acid, octahydro-, 2-propenyl ester, cis- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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